Cas no 13379-35-6 (Gentisein-3,7-dimethylether)

• Product Name: Gentisein-3,7-dimethylether
• CAS No: 13379-35-6
• MF: C₁₅H₁₂O₅
• MW: 272.252784729004
• CID: 199599
• PubChem ID: 5488808
• Update Time: 2025-04-19

Gentisein-3,7-dimethylether Chemical and Physical Properties

Names and Identifiers

• 9H-Xanthen-9-one,1-hydroxy-3,7-dimethoxy-
• 1-hydroxy-3,7-dimethoxyxanthen-9-one
• 1-HYDROXY-3,7-DIMETHOXYXANTHONE
• 1-Hydroxy-3,7-dimethoxy-xanthen-9-on
• 1-hydroxy-3,7-dimethoxy-xanthen-9-one
• 1-Hydroxy-3,7-dimethoxyxanthon
• 1-Hydroxy-3,7-dimethoxy-xanthon
• 9H-Xanthene-9-one, 3,7-dimethoxy-1-hydroxy-
• AC1NUQWM
• AG-D-68933
• BRN 0263672
• CCRIS 2244
• CTK4B8800
• Xanthen-9-one, 3,7-dimethoxy-1-hydroxy-
• DTXSID10158369
• E79800
• CHEBI:174570
• SCHEMBL15918267
• 3,7-Dimethoxy-1-hydroxy-9H-Xanthene-9-one
• 3,7-Dimethoxy-1-hydroxy-Xanthen-9-one
• 13379-35-6
• 1-HYDROXY-3,7-DIMETHOXY-9H-XANTHEN-9-ONE
• Gentisein-3,7-dimethylether

• Inchi： 1S/C15H12O5/c1-18-8-3-4-12-10(5-8)15(17)14-11(16)6-9(19-2)7-13(14)20-12/h3-7,16H,1-2H3
• InChI Key： FWBPZAVSTQBRKT-UHFFFAOYSA-N
• SMILES： O1C2C=CC(=CC=2C(C2C(=CC(=CC1=2)OC)O)=O)OC

Computed Properties

• Exact Mass: 272.06846
• Monoisotopic Mass: 272.06847348g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 20
• Rotatable Bond Count: 2
• Complexity: 371
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 65Ų

Experimental Properties

• PSA: 64.99

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzopyrans Xanthones
• Natural Products and Extracts Plant Extracts Plant based Frasera albomarginata
• Xanthones